Polyacrylic Acid (PAA) Achieves 95% CaCO₃ Scale Inhibition Efficiency, Outperforming AA-Sulfonic Acid Copolymers by >2-Fold at Equivalent 10 ppm Dose
In a direct comparative study using a heat exchanger test system over 50 hours, PAA (MW ~2,000) at 10 ppm achieved 95% inhibition efficiency for calcium carbonate scale formation [1]. Under identical test conditions and the same 10 ppm concentration, an acrylic acid-sulfonic acid copolymer and an acrylic acid-sulfonic acid-styrene sodium sulfonate terpolymer exhibited markedly lower inhibition efficiencies of 43% and 34%, respectively [1]. The study further noted that PAA effectiveness decreased with increasing pH, whereas the copolymer and terpolymer showed the opposite trend—increasing effectiveness at higher pH [1].
| Evidence Dimension | Calcium carbonate scale inhibition efficiency |
|---|---|
| Target Compound Data | 95% inhibition at 10 ppm |
| Comparator Or Baseline | AA-sulfonic acid copolymer (43% at 10 ppm); AA-sulfonic acid-styrene sodium sulfonate terpolymer (34% at 10 ppm) |
| Quantified Difference | PAA achieves 2.2× and 2.8× higher inhibition efficiency respectively |
| Conditions | Small heat exchanger; 50-hour test duration; CaCO₃ supersaturated solution; MW ~2,000; ambient to elevated temperature |
Why This Matters
The 2.2–2.8× efficiency advantage at equal dosage directly translates to lower chemical consumption, reduced operating costs, and more reliable scale control in industrial cooling systems where sulfonated copolymer alternatives would require proportionally higher feed rates.
- [1] Klepetsanis, P. G.; Koutsoukos, P. G.; Amjad, Z. In Advances in Crystal Growth Inhibition Technologies; Amjad, Z., Ed.; Kluwer Academic/Plenum Publishers: New York, 2000; pp 139-149. Calcium carbonate and calcium phosphate scale formation and inhibition at elevated temperature. View Source
